2-(3-methyl-6-oxopyridazin-1(6H)-yl)-N-(quinolin-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3-methyl-6-oxopyridazin-1(6H)-yl)-N-(quinolin-3-yl)acetamide is a useful research compound. Its molecular formula is C16H14N4O2 and its molecular weight is 294.314. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Activity
The compound 2-(3-methyl-6-oxopyridazin-1(6H)-yl)-N-(quinolin-3-yl)acetamide, owing to its structural complexity, is of interest in the realm of chemical synthesis and biological activity. It belongs to a class of compounds that have been explored for various biological activities, including cardiotonic effects and potential antiviral properties.
One study highlights the synthesis and inotropic activity of dihydropyridazinone cardiotonics, revealing compounds with significant positive inotropic effects in animals. These findings suggest potential cardiotonic applications, where improving heart contractility is desired, though the specific compound was not directly studied in this context (Robertson et al., 1986).
Antimicrobial and Antiviral Research
Further research into related compounds, such as 2-(quinolin-4-yloxy)acetamides, reveals activity against Mycobacterium tuberculosis, including drug-resistant strains, suggesting potential applications in treating tuberculosis. These compounds were found to be potent in vitro inhibitors, displaying low toxicity to human cells, which underscores their potential as therapeutic agents (Pissinate et al., 2016).
Another study on a novel anilidoquinoline derivative demonstrated significant antiviral and antiapoptotic effects in vitro, with a focus on treating Japanese encephalitis. This indicates the potential of quinoline derivatives in developing antiviral therapeutics (Ghosh et al., 2008).
Molecular Docking and Theoretical Studies
Computational studies and molecular docking have been employed to investigate the reactivity and potential drug applications of related sulfonamide compounds. These studies suggest that certain structural features, such as the presence of quinoxaline moieties, could enhance antimalarial activity, providing insights into the design of new drugs with potential applications against COVID-19 (Fahim & Ismael, 2021).
Properties
IUPAC Name |
2-(3-methyl-6-oxopyridazin-1-yl)-N-quinolin-3-ylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N4O2/c1-11-6-7-16(22)20(19-11)10-15(21)18-13-8-12-4-2-3-5-14(12)17-9-13/h2-9H,10H2,1H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXMNIPKNRADZGN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=O)C=C1)CC(=O)NC2=CC3=CC=CC=C3N=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.